Cas no 893583-48-7 (2-{(2-chlorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(2-chlorophenyl)methylamino}butan-1-ol
• CAS No: 893583-48-7
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD07407570
• CID: 5235462
• PubChem ID: 60564
• Update Time: 2026-03-08

2-{(2-chlorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-
• 2-((2-Chlorobenzyl)amino)butan-1-ol
• 2-{(2-chlorophenyl)methylamino}butan-1-ol
• 2-[(2-chlorophenyl)methylamino]butan-1-ol
• F83538
• AKOS017124575
• AKOS001477420
• CS-0296373
• STK513251
• 893583-48-7
• 2-([(2-Chlorophenyl)methyl]amino)butan-1-ol
• EN300-168540
• 2-[(2-chlorobenzyl)amino]butan-1-ol
• 2-{[(2-CHLOROPHENYL)METHYL]AMINO}BUTAN-1-OL
• SCHEMBL11410647

• MDL： MFCD07407570
• Inchi： 1S/C11H16ClNO/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12/h3-6,10,13-14H,2,7-8H2,1H3
• InChI Key： OGFBATFFPAVFKT-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1Cl)CC

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-chlorophenyl)methylamino}butan-1-ol

Introduction to 2-{(2-chlorophenyl)methylamino}butan-1-ol (CAS No. 893583-48-7)

2-{(2-chlorophenyl)methylamino}butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 893583-48-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a butan-1-ol backbone substituted with a (2-chlorophenyl)methylamino group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for further investigation in various biological and chemical contexts.

The chemical structure of 2-{(2-chlorophenyl)methylamino}butan-1-ol consists of a primary amine functionality attached to a chlorinated aromatic ring, which is further linked to a four-carbon alcohol chain. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, including solubility characteristics and reactivity profiles that are crucial for its potential use in drug design and synthesis. The presence of the chloro-substituted phenyl ring suggests possible interactions with biological targets, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The amine and alcohol functionalities in 2-{(2-chlorophenyl)methylamino}butan-1-ol provide multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological activity. For instance, modifications at the amine group can be used to introduce hydrogen bonding capabilities, while alterations at the hydroxyl group may influence metabolic stability and solubility. These attributes make this compound a versatile building block for structure-based drug design.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like 2-{(2-chlorophenyl)methylamino}butan-1-ol contribute to this diversity by offering unique structural motifs that can be explored for their biological activity. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, given the prevalence of chloro-substituted aromatic rings in known kinase inhibitors. The butan-1-ol moiety also suggests possible interactions with other enzyme families, such as proteases and phosphodiesterases, which are critical targets in therapeutic development.

The synthesis of 2-{(2-chlorophenyl)methylamino}butan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the butan-1-ol backbone followed by functionalization with the (2-chlorophenyl)methylamino group. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and waste generation. These improvements align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

The pharmacokinetic properties of 2-{(2-chlorophenyl)methylamino}butan-1-ol are also subjects of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical applications. Preliminary computational studies suggest that this compound may exhibit favorable oral bioavailability due to its moderate lipophilicity and absence of significant hydrogen bond donors or acceptors that could hinder absorption. However, further experimental validation is necessary to confirm these predictions.

In conclusion, 2-{(2-chlorophenyl)methylamino}butan-1-ol (CAS No. 893583-48-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of next-generation drugs.